N-isopropyl-3-({[(1-propyl-1H-pyrazol-4-yl)methyl]amino}sulfonyl)benzamide

• IUPAC Name: N-propan-2-yl-3-[(1-propylpyrazol-4-yl)methylsulfamoyl]benzamide
• InChI: InChI=1S/C17H24N4O3S/c1-4-8-21-12-14(10-18-21)11-19-25(23,24)16-7-5-6-15(9-16)17(22)20-13(2)3/h5-7,9-10,12-13,19H,4,8,11H2,1-3H3,(H,20,22)
• InChI Key: SYUKCUKAVBGHTM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C=N1)CNS(=O)(=O)C2=CC=CC(=C2)C(=O)NC(C)C
• Molecular Formula: C17H24N4O3S
• Molecular Weight: 364.5 g/mol

Description

N-isopropyl-3-({[(1-propyl-1H-pyrazol-4-yl)methyl]amino}sulfonyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique properties, including its ability to inhibit certain enzymes and its potential as a therapeutic agent. In

Scientific Research Applications

Cardiac Electrophysiological Activity

Research has shown that certain N-substituted imidazolylbenzamides or benzene-sulfonamides, which share structural similarities with N-isopropyl-3-({[(1-propyl-1H-pyrazol-4-yl)methyl]amino}sulfonyl)benzamide, exhibit potent cardiac electrophysiological activity. These compounds have been compared to sematilide, a selective class III agent, indicating their potential in treating arrhythmias (Morgan et al., 1990).

Carbonic Anhydrase Inhibition

Novel metal complexes of heterocyclic sulfonamide derivatives have been synthesized and characterized for their carbonic anhydrase inhibitory properties. These studies suggest potential applications in treating conditions related to enzyme dysregulation (Büyükkıdan et al., 2013).

Anti-Influenza Virus Activity

Benzamide-based 5-aminopyrazoles and their derivatives have shown remarkable activity against the avian influenza A virus (H5N1), demonstrating the compound's relevance in antiviral research (Hebishy et al., 2020).

Antiproliferative Activities

Pyrazole-sulfonamide derivatives have been synthesized and tested for their antiproliferative activities against cancer cell lines, indicating their potential use in cancer therapy (Mert et al., 2014).

Antimicrobial Activity

Some studies have focused on the synthesis and antimicrobial activity of new heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole, suggesting applications in developing new antimicrobial agents (El‐Emary et al., 2002).

Synthesis of Hindered N-methylated Tetrapeptide

Research involving the synthesis of hindered N-methylated tetrapeptide using Bts-protected amino acid chlorides highlights the compound's utility in peptide synthesis, with potential applications in pharmaceuticals and bioactive compounds (Vedejs et al., 2000).